Cas no 64640-78-4 (1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]-)

• Product Name: 1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]-
• CAS No: 64640-78-4
• MF: C₁₇H₁₂N₄O₂
• MW: 304.30278301239
• CID: 389630
• PubChem ID: 136273828
• Update Time: 2025-04-19

1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]-
• 3-[5-(4-nitrophenyl)-1,2-dihydropyrazol-3-ylidene]indole
• 64640-78-4
• DTXSID40794471
• 3-[5-(4-Nitrophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]-3H-indole

• Inchi： 1S/C17H12N4O2/c22-21(23)12-7-5-11(6-8-12)16-9-17(20-19-16)14-10-18-15-4-2-1-3-13(14)15/h1-10,18H,(H,19,20)
• InChI Key： DEUSNTVDSHBYHN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=C(C2=CNC3C=CC=CC2=3)NN=1)=O

Computed Properties

• Exact Mass: 304.09602564g/mol
• Monoisotopic Mass: 304.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.3Ų